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Compound of Interest

Compound Name: 3,9-Dibromoperylene

Cat. No.: B1589472 Get Quote

3,9-Dibromoperylene: A Comprehensive
Technical Guide
An In-depth Examination of the Synthesis, Characterization, and Applications of a Key Organic

Semiconductor Building Block

Introduction
3,9-Dibromoperylene is a halogenated polycyclic aromatic hydrocarbon (PAH) derived from

perylene.[1][2] Its chemical formula is C₂₀H₁₀Br₂ and it has a molecular weight of approximately

410.1 g/mol .[1][3][4] The strategic placement of two bromine atoms on the perylene core at the

3 and 9 positions imparts unique electronic properties and chemical reactivity, making it a

crucial intermediate in the synthesis of advanced materials.[1] This guide provides a detailed

overview of 3,9-dibromoperylene, covering its synthesis, purification, characterization, and

diverse applications in the field of organic electronics and materials science.

Molecular and Physical Properties
A summary of the key molecular and physical properties of 3,9-dibromoperylene is presented

in the table below.
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Property Value References

Molecular Formula C₂₀H₁₀Br₂ [1][3][4]

Molecular Weight 410.1 g/mol [1][3][4]

CAS Number 56752-35-3 [1][3][4]

Melting Point 290 °C [2][5]

Boiling Point (Predicted) 554.4 ± 23.0 °C [2][5]

Density (Predicted) 1.795 ± 0.06 g/cm³ [2][5]

Solubility
Insoluble in water (1.1E-6 g/L

at 25 °C)
[3]

Appearance Solid

Synthesis and Purification
The primary route for synthesizing 3,9-dibromoperylene is through the electrophilic

bromination of perylene.[1] This process must be carefully controlled to achieve the desired

regioselectivity, as other dibrominated isomers can also be formed.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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